Cas no 950-56-1 (Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl-)

Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl- structure
950-56-1 structure
Product Name:Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl-
CAS No:950-56-1
MF:C15H24O
MW:220.350464820862
CID:809900
PubChem ID:10220096
Update Time:2025-04-19

Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3,5-bis(1,1-dimethylethyl)-4-methyl-
    • 3,5-di-tert-butyl-4-hydroxytoluene
    • SCHEMBL105825
    • CHEMBL3093613
    • 2,6-Ditert-buthyl-4-hydroxy toluene
    • 3,5-di-tert-butyl-4-methylphenol
    • 950-56-1
    • 2,6-di-t-butyl-4-hydroxytoluene
    • Inchi: 1S/C15H24O/c1-10-12(14(2,3)4)8-11(16)9-13(10)15(5,6)7/h8-9,16H,1-7H3
    • InChI Key: SMNGQGWPUVVORF-UHFFFAOYSA-N
    • SMILES: OC1C=C(C(C)=C(C=1)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 220.182715385g/mol
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 5.3
  • Topological Polar Surface Area: 20.2Ų
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